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Compound of Interest

Compound Name: Glycyl-L-valine

Cat. No.: B167972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

Glycyl-L-valine stock solutions for use in various research and drug development applications.

Introduction
Glycyl-L-valine is a dipeptide composed of the amino acids glycine and L-valine.[1][2] It

serves as a building block for protein synthesis and is utilized in a variety of research

applications, including cell culture, metabolic studies, and as a component in drug formulation.

[3][4] Proper preparation of stock solutions is critical to ensure experimental reproducibility and

the integrity of the compound.

Quantitative Data Summary
The following tables summarize the key quantitative data for Glycyl-L-valine.

Table 1: Physicochemical Properties of Glycyl-L-valine
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Property Value Reference

Molecular Weight 174.20 g/mol [5][6]

Appearance
White to off-white

solid/crystalline powder
[1][5]

Purity ≥99% (HPLC) [6]

Table 2: Solubility of Glycyl-L-valine

Solvent Solubility Notes Reference

Water
100 mg/mL (574.05

mM)

Requires sonication to

fully dissolve.
[5]

Water 550 g/L (at 20°C) [1][2]

DMSO < 1 mg/mL
Insoluble or slightly

soluble.
[5][6]

Table 3: Recommended Storage Conditions

Form
Storage
Temperature

Shelf Life Reference

Powder -20°C 3 years [5][6]

Powder 4°C 2 years [5]

In Solvent -80°C 6 months [5][6]

In Solvent -20°C 1 month [5][6]

Experimental Protocols
Preparation of a 100 mg/mL Aqueous Stock Solution
This protocol describes the preparation of a high-concentration aqueous stock solution of

Glycyl-L-valine.
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Materials:

Glycyl-L-valine powder

Sterile, high-purity water (e.g., Milli-Q® or equivalent)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Calibrated analytical balance

Spatula

Ultrasonic water bath

Sterile syringe filters (0.22 µm pore size)

Sterile syringes

Sterile, nuclease-free microcentrifuge tubes or cryovials for aliquoting

Procedure:

Weighing: Tare a sterile conical tube on a calibrated analytical balance. Carefully weigh the

desired amount of Glycyl-L-valine powder into the tube. For example, to prepare 10 mL of a

100 mg/mL solution, weigh 1.0 g of the powder.

Solvent Addition: Add the appropriate volume of sterile, high-purity water to the conical tube.

For a 100 mg/mL solution, add water to a final volume of 10 mL.

Dissolution: Tightly cap the tube and vortex briefly to suspend the powder. To facilitate

complete dissolution, place the tube in an ultrasonic water bath and sonicate until the

solution is clear and free of visible particles.[5]

Sterilization: To ensure sterility, especially for cell culture applications, filter the stock solution

through a 0.22 µm sterile syringe filter into a new sterile conical tube.[5]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the dipeptide, aliquot

the sterile stock solution into smaller, single-use volumes in sterile microcentrifuge tubes or

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b167972?utm_src=pdf-body
https://www.benchchem.com/product/b167972?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/15037116/
https://pubmed.ncbi.nlm.nih.gov/15037116/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


cryovials.[5][6]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[5][6]

Visualizations
The following diagrams illustrate the experimental workflow for stock solution preparation and

the general mechanism of dipeptide transport into a cell.

Stock Solution Preparation Aliquoting and Storage

1. Weigh Glycyl-L-valine Powder 2. Add Sterile Water 3. Dissolve with Sonication 4. Sterile Filter (0.22 µm) 5. Aliquot into Single-Use Tubes 6. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Experimental workflow for the preparation of Glycyl-L-valine stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. medchemexpress.com [medchemexpress.com]

3. CAS 1963-21-9: Glycyl-L-valine | CymitQuimica [cymitquimica.com]

4. Glycyl-L-valine | C7H14N2O3 | CID 2724807 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Mechanism of a model dipeptide transport across blood-ocular barriers following systemic
administration - PubMed [pubmed.ncbi.nlm.nih.gov]

6. Molecular mechanism of dipeptide and drug transport by the human renal H+/oligopeptide
cotransporter hPEPT2 - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Glycyl-L-valine
Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167972#preparation-of-glycyl-l-valine-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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